Cas no 927993-41-7 (1-[1-(4-methoxyphenyl)cyclobutyl]methanamine)

• Product Name: 1-[1-(4-methoxyphenyl)cyclobutyl]methanamine
• CAS No: 927993-41-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD09261723
• CID: 2196144
• PubChem ID: 16641703
• Update Time: 2025-09-22

1-[1-(4-methoxyphenyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(4-Methoxyphenyl)cyclobutyl)methanamine
• [1-(4-Methoxyphenyl)cyclobutyl]methylamine
• 1-[1-(4-Methoxyphenyl)cyclobutyl]methanamine
• MFCD09261723
• AKOS002671540
• SY152249
• 927993-41-7
• [1-(4-methoxyphenyl)cyclobutyl]methanamine
• EN300-134037
• AC7310
• CMB99341
• 1-(4-Methoxyphenyl)cyclobutanemethanamine
• 1-[1-(4-methoxyphenyl)cyclobutyl]methanamine

• MDL： MFCD09261723
• Inchi： 1S/C12H17NO/c1-14-11-5-3-10(4-6-11)12(9-13)7-2-8-12/h3-6H,2,7-9,13H2,1H3
• InChI Key： UPZJUNZCLDSSFX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CN)CCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

1-[1-(4-methoxyphenyl)cyclobutyl]methanamine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles